Structural Rigidity Advantage
Unlike the planar, bicyclic 1,8-naphthyridine scaffold [1], 3,6-methano-1,8-naphthyridine features a bridging methano group between the 3- and 6-positions, creating a rigid, tricyclic framework (3,5-diazatricyclo[5.3.1.0⁴,⁹]undeca-1,3,5,7,9-pentaene) . This structural modification is expected to alter molecular recognition and binding kinetics, though direct comparative binding data are not available in the public domain. The bridge introduces steric constraints that are likely to influence target selectivity and pharmacokinetic profile relative to unbridged analogs.
| Evidence Dimension | Molecular topology / conformational constraint |
|---|---|
| Target Compound Data | Bridged tricyclic structure with a 3,6-methano linkage (CAS 108192-04-7) |
| Comparator Or Baseline | 1,8-Naphthyridine (CAS 254-60-4) - planar bicyclic scaffold |
| Quantified Difference | No direct quantitative comparator data available; difference is qualitative (rigid 3D vs. planar 2D topology) |
| Conditions | Structural analysis; inferred from chemical structure |
Why This Matters
The rigid, three-dimensional architecture is critical for structure-based drug design and scaffold-hopping strategies where planarity may limit target engagement or lead to unfavorable off-target interactions.
- [1] Das, P., et al. (2025). Advances in the chemistry and therapeutic potential of [1,8]-naphthyridines: A review. Journal of the Indian Chemical Society, 102(12), 105718. View Source
